N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)-2,2-diphenylacetamide hydrochloride

• IUPAC Name: N-[2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]ethyl]-2,2-diphenylacetamide;hydrochloride
• InChI: InChI=1S/C27H31N3O4S.ClH/c1-34-24-12-14-25(15-13-24)35(32,33)30-20-18-29(19-21-30)17-16-28-27(31)26(22-8-4-2-5-9-22)23-10-6-3-7-11-23;/h2-15,26H,16-21H2,1H3,(H,28,31);1H
• InChI Key: CXFBHDWWYYQBBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.Cl
• Molecular Formula: C27H32ClN3O4S
• Molecular Weight: 530.1 g/mol

Description

This compound contains a piperazine ring, which is a common structural motif found in many pharmaceuticals due to its ability to positively modulate the pharmacokinetic properties of a drug substance. The compound also contains a methoxyphenyl group and a sulfonyl group, which could contribute to its reactivity and potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) can be used to determine the structure.

Scientific Research Applications

Antibacterial Applications

N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, including structures related to N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)-2,2-diphenylacetamide hydrochloride, have been synthesized and evaluated for their antibacterial potential. Compounds with this structure have demonstrated moderate inhibitory activity against both Gram-positive and Gram-negative bacterial strains, with compound 8g displaying notable antibacterial properties (Iqbal et al., 2017).

Conformational Analysis in Biological Molecules

Studies have focused on the structure and conformation of molecules containing the piperazine moiety, akin to the one . The research provides insight into the preferred conformations of these molecules based on the nature of the linking spacer, which is crucial for understanding their interaction in biological systems (Karolak‐Wojciechowska et al., 2003).

Antimicrobial Studies

Similar piperazine derivatives have been synthesized and evaluated for their antimicrobial properties. The structure and activity relationship of these compounds have been studied, showing significant antibacterial activity, which indicates the potential of this class of compounds in antimicrobial applications (Patel & Agravat, 2009).

Dopamine D(3) Receptor Ligands

Derivatives of the compound have been studied for their affinity and selectivity towards dopamine D(3) receptors, highlighting the compound's potential in therapeutic applications targeting the dopamine system (Leopoldo et al., 2002).